Cas no 1860511-47-2 (N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide)

• Product Name: N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide
• CAS No: 1860511-47-2
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5796116
• PubChem ID: 145884688
• Update Time: 2025-10-12

N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z808747274
• N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide
• EN300-7445490
• 1860511-47-2

• Inchi： 1S/C8H14N2O3/c1-9(2)7(11)3-4-10-5-6-13-8(10)12/h3-6H2,1-2H3
• InChI Key： AQDXMNOZIQZQOM-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)CCC(N(C)C)=O)=O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide

Introduction to N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide (CAS No. 1860511-47-2)

N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide, identified by its Chemical Abstracts Service (CAS) number 1860511-47-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The molecule’s core structure consists of a 2-oxo-1,3-oxazolidin ring system linked to a N,N-dimethylpropanamide moiety, which contributes to its distinct chemical properties and reactivity patterns.

The 2-oxo-1,3-oxazolidin scaffold is a privileged structure in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products and peptides. This feature makes it an attractive building block for designing molecules with enhanced binding affinity and selectivity. In recent years, oxazolidinone derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the N,N-dimethylpropanamide group further modulates the electronic and steric environment of the molecule, enabling fine-tuning of its pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide’s interactions with biological targets. Studies suggest that this compound exhibits promising binding interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated that it may interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and neurodegeneration. These findings underscore the potential of this compound as a lead structure for further pharmacological development.

The synthesis of N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide presents unique challenges due to the need for precise functionalization of the oxazolidinone ring. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production methods. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the core oxazolidinone framework with high regioselectivity. Additionally, modern techniques such as flow chemistry have been utilized to enhance reaction yields and reduce environmental impact.

In the realm of drug discovery, the structural features of N,N-Dimethyl-3-(2-oxo-1,3-oxazolidin-3-yl)propanamide make it a valuable candidate for developing novel therapeutic agents. The presence of both amide and oxazolidinone moieties provides multiple opportunities for hydrogen bonding interactions with biological targets, which can enhance binding affinity. Furthermore, the compound’s ability to undergo conformational changes may allow it to adopt multiple binding modes within a target protein pocket, increasing its therapeutic efficacy.

Current research is focused on exploring the pharmacological profile of N,N-Dimethyl-3-(2-oxo-1,3-oxxzlidiniln 3-yi)propnmid (CAS No. 1860511 47 2) through both in vitro and in vivo studies. In vitro assays have revealed preliminary evidence of its inhibitory activity against certain enzymes and receptors, suggesting potential therapeutic applications. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile. Preclinical investigations are underway to evaluate its efficacy in animal models of disease.

The versatility of N,N-Dimethyl--(20x0--13--03xzzlidinn--33-yi)propnmid (CAS No.--18605--11--47--2) also extends to its potential use as a scaffold for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can identify analogs with enhanced pharmacological properties. This approach has already been successful in identifying novel drug candidates with improved potency and reduced toxicity.

The chemical properties of this compound make it an interesting subject for studying intermolecular interactions in solution phase. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been employed to characterize its structural features and dynamics. These studies provide valuable insights into how the molecule behaves in different environments, which is crucial for understanding its biological activity.

The development of new synthetic methodologies continues to be a key area of focus for researchers working with N,N-Dimethyl--(20x0--13--03xzzlidinn--33-yi)propnmid (CAS No.--18605--11--47--2). Advances in green chemistry principles have led to the adoption of more sustainable synthetic routes that minimize waste generation and energy consumption. These innovations not only improve efficiency but also align with global efforts to promote environmentally responsible chemical synthesis.

Future directions in research may include exploring the use of N,N-Dimethyl--(20x0--13--03xzzlidinn--33-yi)propnmid (CAS No.--18605--11--47--) as a tool for studying enzyme inhibition mechanisms or as a starting point for developing new therapeutic agents targeting specific diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible medical benefits.